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Compound of Interest

Compound Name: Lopinavir Metabolite M-1

Cat. No.: B15565450

Disclaimer: Specific safety data for Lopinavir Metabolite M-1 is not readily available. The
following guidance is based on the safety information for the parent compound, Lopinavir, and
general principles of laboratory safety. It is crucial to conduct a site-specific risk assessment
before handling this compound.

This document provides essential procedural guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of Lopinavir Metabolite M-1.

Quantitative Data Summary

Occupational Exposure Limits (OELs) and specific quantitative toxicity data for Lopinavir
Metabolite M-1 have not been established. The following data for the parent compound,
Lopinavir, is provided for reference.
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Property Data for Lopinavir
Molecular Formula C37H48N405

Molecular Weight 628.8 g/mol [1]

Appearance White to beige powder/solid[2]
Melting Point 124 - 127 °C[2]

Solubility No information available[2]

Stable under recommended storage

Stability N

conditions[2]
Incompatible Materials Strong oxidizing agents, Strong acids[2]
Hazardous Decomposition Carbon oxides, Nitrogen oxides (NOx)[2]

Experimental Protocols: Standard Operating

Procedures
Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following table
provides general guidance.
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PPE Category Recommended Equipment

Nitrile or polychloroprene gloves. Inspect gloves

Hand Protection for degradation and wear before and during use.

[3]

Chemical safety goggles or glasses meeting
Eye/Face Protection OSHA 29 CFR 1910.133 or European Standard
EN166 specifications.[2]

Laboratory coat. For larger quantities (over 1
Skin and Body Protection kg), a disposable, low-permeability coverall and

shoe covers are recommended.[3]

Not typically required under normal use with
) ) adequate engineering controls. If dust is
Respiratory Protection )
generated, a NIOSH-approved respirator may

be necessary.[2][3]

Safe Handling Procedures

a.

Engineering Controls:

Handle in a well-ventilated area, preferably in a chemical fume hood to minimize inhalation

exposure.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]
. Procedural Steps:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable liners.

Weighing and Aliquoting: If working with the solid form, conduct these activities in a
ventilated enclosure to prevent dust generation. Use appropriate tools (e.g., spatulas) to
handle the material.

In Case of Exposure:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation develops.[1]

o Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[1]

o Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[1]

c. Spill Response:
o Evacuate non-essential personnel from the area.
o Wear appropriate PPE as outlined above.

o For small spills of solid material, carefully sweep up the material to avoid creating dust and
place it in a suitable, closed container for disposal.[2]

» For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a
sealed container for disposal.

o Clean the spill area thoroughly with a suitable decontaminating solution.

Disposal Plan

All waste materials contaminated with Lopinavir Metabolite M-1 should be considered
hazardous waste.

a. Waste Segregation and Collection:

o Collect all solid waste (e.g., contaminated gloves, liners, wipes) in a designated, labeled, and
sealed hazardous waste container.

o Collect liquid waste in a separate, compatible, and clearly labeled hazardous waste
container.
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b. Disposal Method:

Dispose of waste through a licensed waste disposal company.

Disposal options may include incineration in a licensed facility or burial in a licensed landfill,

in accordance with local, state, and federal regulations.[3]

Decontaminate empty containers before disposal.[3]

Visualizations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Lopinavir Metabolite M-1.
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Start: Handling
Lopinavir Metabolite M-1

Required PPE:
- Nitrile/Polychloroprene Gloves
- Lab Coat

Is there a splash hazard?

Add:
Chemical Safety Goggles

Is the material a solid
with potential for dust?

Add:
NIOSH-approved Respirator

Upgrade to:
- Disposable Coverall
- Shoe Covers

Proceed with work

Click to download full resolution via product page

Caption: Logic diagram for selecting appropriate Personal Protective Equipment (PPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Lopinavir Metabolite M-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565450#personal-protective-equipment-for-
handling-lopinavir-metabolite-m-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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